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Compound of Interest

Compound Name: ABT-925 anhydrous

Cat. No.: B051738 Get Quote

For Research Use Only. Not for human or veterinary use.

Introduction
ABT-925 is a potent and selective dopamine D3 receptor antagonist.[1] First developed by

Abbott Laboratories, it demonstrates an approximate 100-fold higher affinity for the D3 receptor

over the D2 receptor, making it a valuable tool for neuroscience research, particularly in studies

related to schizophrenia and other CNS disorders.[2][3] Proper storage and handling of the

anhydrous powder form of ABT-925 are critical to maintain its stability, purity, and biological

activity, ensuring the validity and reproducibility of experimental results.

These application notes provide detailed protocols for the storage, handling, and experimental

use of ABT-925 anhydrous powder for researchers, scientists, and drug development

professionals.

Physicochemical and Storage Data
Quantitative data for ABT-925 are summarized below. Adherence to the specified storage

conditions is crucial to prevent degradation.

Table 1: Physicochemical Properties of ABT-925
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Property Value Reference

Chemical Name

2-((3-(4-(2-(tert-butyl)-6-

(trifluoromethyl)pyrimidin-4-

yl)piperazin-1-

yl)propyl)thio)pyrimidin-4(3H)-

one

[2]

Synonyms A-437203, Lu-201640 [1][2]

CAS Number
220519-06-2 (anhydrous free

base)
[2][4]

Molecular Formula C₂₀H₂₇F₃N₆OS [4][5]

Molecular Weight 456.53 g/mol [1][5]

Appearance Solid Powder [1][2]

Purity
>98% (Refer to Certificate of

Analysis)
[2]

Solubility
Soluble in DMSO (e.g., 10

mM), not in water.
[1][2]

Table 2: Recommended Storage Conditions for ABT-925
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Form Condition
Temperat
ure

Atmosph
ere

Light Duration
Referenc
e

Anhydrous

Powder
Long-term -20°C

Tightly

sealed,

desiccated

Dark

(amber

vial)

>2 years [2]

Short-term 0 - 4°C

Tightly

sealed,

desiccated

Dark

(amber

vial)

Days to

weeks
[2][6]

Stock

Solution (in

DMSO)

Long-term -80°C

Tightly

sealed

aliquots

Dark

(amber

vial)

Up to 6

months
[1]

Short-term -20°C

Tightly

sealed

aliquots

Dark

(amber

vial)

Up to 1

month
[1][7]

Mandatory Safety & Handling Protocols
Handling of potent, anhydrous powders requires stringent safety protocols to protect personnel

and prevent compound degradation.[8]

Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling ABT-925 powder or solutions:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: Standard laboratory coat.

Respiratory Protection: Use a fume hood or a ventilated balance enclosure when weighing or

handling the powder to avoid inhalation.[9][10]

Protocol for Weighing Anhydrous Powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medkoo.com/products/8861
https://www.medkoo.com/products/8861
https://www.medkoo.com/products/39436
https://www.probechem.com/products_ABT-925.html
https://www.probechem.com/products_ABT-925.html
https://www.tocris.com/support/stability-and-storage
https://www.aiche.org/resources/publications/books/guidelines-safe-handling-powders-and-bulk-solids
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to its anhydrous nature, ABT-925 may be hygroscopic and should be handled in a

controlled, low-humidity environment to prevent water absorption.[11]

Acclimatization: Before opening, allow the vial of ABT-925 to equilibrate to room temperature

for at least 60 minutes.[7] This prevents condensation from forming on the cold powder.

Environment: Perform all powder handling inside a chemical fume hood or a balance

enclosure with low airflow. If the compound is highly sensitive to moisture, use a glove box

purged with an inert gas (e.g., nitrogen or argon).

Tare Vessel: Place a sterile, pre-labeled microcentrifuge tube or vial on an analytical balance

and tare the weight.

Transfer: Using a clean, chemical-resistant spatula, carefully transfer the desired amount of

ABT-925 powder to the tared vessel. Avoid creating dust.[9]

Sealing: Immediately and tightly cap the receiving vessel and the stock vial of ABT-925. For

added protection against moisture, wrap the cap of the stock vial with parafilm.[12]

Record: Record the final weight and return the stock vial to its recommended storage

condition promptly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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